4,4'-Dioctyldiphenylamine
4,4'-Dioctyldiphenylamine
4,4'-dioctyldiphenylamine appears as white powder or beige solid. Slight amine odor. (NTP, 1992)
p, p-Dioctyldiphenylamine belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. p, p-Dioctyldiphenylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. p, p-Dioctyldiphenylamine has been primarily detected in saliva.
P,P-Dioctyldiphenylamine is a substituted aniline.
p, p-Dioctyldiphenylamine belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. p, p-Dioctyldiphenylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. p, p-Dioctyldiphenylamine has been primarily detected in saliva.
P,P-Dioctyldiphenylamine is a substituted aniline.
Brand Name:
Vulcanchem
CAS No.:
101-67-7
VCID:
VC0085910
InChI:
InChI=1S/C28H43N/c1-3-5-7-9-11-13-15-25-17-21-27(22-18-25)29-28-23-19-26(20-24-28)16-14-12-10-8-6-4-2/h17-24,29H,3-16H2,1-2H3
SMILES:
CCCCCCCCC1=CC=C(C=C1)NC2=CC=C(C=C2)CCCCCCCC
Molecular Formula:
C28H43N
Molecular Weight:
393.6 g/mol
4,4'-Dioctyldiphenylamine
CAS No.: 101-67-7
Main Products
VCID: VC0085910
Molecular Formula: C28H43N
Molecular Weight: 393.6 g/mol
| CAS No. | 101-67-7 |
|---|---|
| Product Name | 4,4'-Dioctyldiphenylamine |
| Molecular Formula | C28H43N |
| Molecular Weight | 393.6 g/mol |
| IUPAC Name | 4-octyl-N-(4-octylphenyl)aniline |
| Standard InChI | InChI=1S/C28H43N/c1-3-5-7-9-11-13-15-25-17-21-27(22-18-25)29-28-23-19-26(20-24-28)16-14-12-10-8-6-4-2/h17-24,29H,3-16H2,1-2H3 |
| Standard InChIKey | QAPVYZRWKDXNDK-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1=CC=C(C=C1)NC2=CC=C(C=C2)CCCCCCCC |
| Canonical SMILES | CCCCCCCCC1=CC=C(C=C1)NC2=CC=C(C=C2)CCCCCCCC |
| Colorform | LIGHT TAN POWDER |
| Density | 0.99 |
| Flash Point | 415 °F (NTP, 1992) |
| Melting Point | 205 to 207 °F (NTP, 1992) 80-90 °C |
| Physical Description | 4,4'-dioctyldiphenylamine appears as white powder or beige solid. Slight amine odor. (NTP, 1992) DryPowde |
| Description | 4,4'-dioctyldiphenylamine appears as white powder or beige solid. Slight amine odor. (NTP, 1992) p, p-Dioctyldiphenylamine belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. p, p-Dioctyldiphenylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. p, p-Dioctyldiphenylamine has been primarily detected in saliva. P,P-Dioctyldiphenylamine is a substituted aniline. |
| Solubility | less than 1 mg/mL at 70° F (NTP, 1992) SOL IN BENZENE, GASOLINE, ACETONE, ETHYLENE DICHLORIDE; INSOL IN WATER |
| Vapor Density | 1.01 (NTP, 1992) (Relative to Air) |
| PubChem Compound | 7569 |
| Last Modified | Nov 11 2021 |
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